Cas no 2306247-99-2 ((3R,4S)-1-tert-butoxycarbonyl-4-(fluoromethyl)pyrrolidine-3-carboxylic acid)

• Product Name: (3R,4S)-1-tert-butoxycarbonyl-4-(fluoromethyl)pyrrolidine-3-carboxylic acid
• CAS No: 2306247-99-2
• MF: C₁₁H₁₈FNO₄
• MW: 247.263327121735
• CID: 5302878
• Update Time: 2026-03-10

(3R,4S)-1-tert-butoxycarbonyl-4-(fluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Pyrrolidinedicarboxylic acid, 4-(fluoromethyl)-, 1-(1,1-dimethylethyl) ester, (3R,4S)-
• (3R,4S)-1-tert-butoxycarbonyl-4-(fluoromethyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C11H18FNO4/c1-11(2,3)17-10(16)13-5-7(4-12)8(6-13)9(14)15/h7-8H,4-6H2,1-3H3,(H,14,15)/t7-,8+/m1/s1
• InChI Key： IFUGOWLPASPVBC-SFYZADRCSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](CF)[C@@H](C(O)=O)C1

Additional information on (3R,4S)-1-tert-butoxycarbonyl-4-(fluoromethyl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of (3R,4S)-1-tert-butoxycarbonyl-4-(fluoromethyl)pyrrolidine-3-carboxylic acid (CAS No. 2306247-99-2)

(3R,4S)-1-tert-butoxycarbonyl-4-(fluoromethyl)pyrrolidine-3-carboxylic acid (CAS No. 2306247-99-2) is a fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its tert-butoxycarbonyl (Boc) protecting group and fluoromethyl substituent, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique stereochemistry (3R,4S configuration) and functional groups make it a valuable building block for drug discovery, particularly in the development of protease inhibitors and CNS-targeting therapeutics.

The growing interest in fluorinated compounds stems from their enhanced metabolic stability and bioavailability, which are critical in modern drug design. Researchers frequently search for "Boc-protected pyrrolidine derivatives" or "fluoromethyl-pyrrolidine synthesis" to explore applications in peptide mimetics and small-molecule pharmaceuticals. The compound's carboxylic acid moiety further enables conjugation with amines or alcohols, facilitating the creation of amides or esters—key reactions in medicinal chemistry.

In the context of trending topics, (3R,4S)-1-tert-butoxycarbonyl-4-(fluoromethyl)pyrrolidine-3-carboxylic acid aligns with the demand for "green chemistry alternatives" and "sustainable synthetic methods." Recent publications highlight its role in catalytic asymmetric synthesis, reducing waste generation compared to traditional routes. Additionally, its potential in "targeted drug delivery systems" resonates with advancements in personalized medicine, as fluorinated scaffolds often improve blood-brain barrier penetration.

From a technical perspective, the compound's CAS No. 2306247-99-2 ensures precise identification in regulatory and procurement workflows. Analytical techniques like HPLC and NMR are essential for verifying its purity and stereochemical integrity, topics frequently queried in scientific forums. The Boc group offers orthogonal protection strategies, a feature highlighted in searches for "amine protection-deprotection techniques."

Ongoing studies investigate the scalability of synthesizing (3R,4S)-1-tert-butoxycarbonyl-4-(fluoromethyl)pyrrolidine-3-carboxylic acid via continuous flow chemistry, addressing industrial needs for "cost-effective chiral building blocks." Its compatibility with biocatalysis also positions it as a candidate for enzyme-mediated transformations, a hotspot in "white biotechnology" discussions.

In summary, this compound exemplifies the intersection of structural complexity and practical utility, answering frequent queries about "chiral fluorinated intermediates" and "Boc-protected amino acid analogs." Its relevance to cutting-edge research ensures its prominence in both academic and industrial settings.